N-(2-(benzofuran-2-yl)-2-methoxyethyl)-2-(methylthio)benzamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C19H19NO3S/c1-22-17(16-11-13-7-3-5-9-15(13)23-16)12-20-19(21)14-8-4-6-10-18(14)24-2/h3-11,17H,12H2,1-2H3,(H,20,21)
• InChI Key: VCOUWOLXTZPGIP-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C1=CC=CC=C1SC)C2=CC3=CC=CC=C3O2
• Molecular Formula: C19H19NO3S
• Molecular Weight: 341.4 g/mol

Description

N-(2-(benzofuran-2-yl)-2-methoxyethyl)-2-(methylthio)benzamide, also known as BZML, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. BZML belongs to the class of benzamide derivatives and has been found to possess antitumor, anti-inflammatory, and analgesic properties.

Scientific Research Applications

Synthesis and Biological Activities

N-(2-(benzofuran-2-yl)-2-methoxyethyl)-2-(methylthio)benzamide is part of a broader category of compounds that have been synthesized and evaluated for their biological activities, particularly focusing on their potential as inhibitors for specific enzymes or receptors. For instance, benzofuran derivatives have been synthesized and assessed for their inhibitory activities against 5-lipoxygenase, an enzyme involved in the inflammatory process. Such compounds have shown potent inhibition, with specific substitutions at the benzofuran nucleus enhancing their activity (Ohemeng et al., 1994). Similarly, studies on benzamides related to N-(2-(benzofuran-2-yl)-2-methoxyethyl)-2-(methylthio)benzamide have explored their neuroleptic activity, indicating a potential for the treatment of psychosis (Iwanami et al., 1981).

Supramolecular Chemistry

In the realm of supramolecular chemistry, compounds with the benzofuran motif have been studied for their unique structural properties. For example, the structure of N,N′,N″-tris(2-methoxyethyl)benzene-1,3,5-tricarboxamide, which incorporates benzofuran rings, presents a novel mode of organization, suggesting potential applications in the design of new materials and liquid crystals (Lightfoot et al., 1999).

Antitumor Agents

Research has also focused on the synthesis of dihydrobenzofuran lignans, related to the core structure of N-(2-(benzofuran-2-yl)-2-methoxyethyl)-2-(methylthio)benzamide, as potential antitumor agents. These compounds have been tested for their ability to inhibit tubulin polymerization, a critical process in cell division, showing promising activity against certain cancer cell lines (Pieters et al., 1999).

Supramolecular Gelators

Further, N-(thiazol-2-yl)benzamide derivatives, similar in functional group positioning to N-(2-(benzofuran-2-yl)-2-methoxyethyl)-2-(methylthio)benzamide, have been synthesized and found to act as supramolecular gelators, emphasizing the role of methyl functionality and S⋯O interaction in gelation behavior (Yadav & Ballabh, 2020).